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Compound of Interest

Compound Name: Metaterol Hydrochloride

CAS No.: 55688-38-5

Cat. No.: B125795

Get Quote

Executive Summary
This application note details a robust, self-validating protocol for the extraction of Metaterol

(also known as Isofenefrine or 1-(3-hydroxyphenyl)-2-isopropylaminoethanol) from human

plasma and urine. Metaterol is a sympathomimetic amine and a structural analog of

isoproterenol. Due to its amphiphilic nature (containing both a basic secondary amine and a

polar phenolic hydroxyl group), traditional Liquid-Liquid Extraction (LLE) often yields low

recovery or high matrix suppression.

This guide utilizes Mixed-Mode Strong Cation Exchange (MCX) Solid Phase Extraction (SPE).

This mechanism exploits the basicity of the isopropylamine group (

) to "lock" the analyte onto the sorbent, allowing aggressive organic washing of interferences
before elution. This method is aligned with WADA and ISO 17025 standards for beta-agonist
residue analysis.

Physicochemical Context & Strategy
Understanding the molecule is the prerequisite for successful extraction.
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Property Value Implication for Extraction

Compound Name Metaterol (Isofenefrine) Target Analyte

CAS Number 3571-71-9 Reference Standard ID

Molecular Weight 195.26 g/mol
Small molecule, amenable to

LC-MS

Acidity (

)
~9.8 (Amine), ~9.5 (Phenol) Positively charged at pH < 8.0

LogP ~0.5 (Hydrophilic)

Poor retention in pure

C18/LLE; requires ion-

exchange

The Strategic Logic (The "Lock-Wash-Unlock" System):

Lock (Acidic Load): We acidify the sample (pH < 5). Metaterol becomes protonated (

). It binds electrostatically to the sulfonate groups of the MCX sorbent.

Wash (Organic Clean-up): Since the drug is ionically locked, we can wash the column with

100% Methanol. This removes neutral lipids, hydrophobic proteins, and matrix interferences

that would otherwise suppress the MS signal.

Unlock (Basic Elution): We apply 5% Ammonium Hydroxide in Methanol. This neutralizes the

Metaterol amine (

), breaking the ionic bond and releasing the drug into the organic solvent.

Reagents and Materials
SPE Cartridges: Mixed-Mode Strong Cation Exchange (e.g., Oasis MCX, Strata-X-C), 30

mg/1 mL or 60 mg/3 mL.

Internal Standard (IS): Metoprolol-d7 or Isoproterenol-d7 (Structural analogs).

Hydrolysis Enzyme:
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-Glucuronidase (E. coli or Helix pomatia) – Required for Urine only.

Solvents: LC-MS Grade Methanol (MeOH), Acetonitrile (ACN), Water.

Buffers:

Loading Buffer: 0.1% Formic Acid in Water (pH ~2.5).

Elution Solvent: 5% Ammonium Hydroxide (

) in Methanol.

Experimental Protocols
Sample Pre-treatment
Workflow A: Plasma (Protein Precipitation)
Target: Removal of gross proteins and phospholipids.

Aliquot 200 µL of plasma into a 1.5 mL Eppendorf tube.

Add 20 µL of Internal Standard working solution (100 ng/mL).

Add 200 µL of 2% Formic Acid in Water. (Acidification disrupts protein binding and charges

the analyte).

Vortex for 30 seconds. Centrifuge at 10,000 x g for 5 minutes.

Collect supernatant.

Workflow B: Urine (Enzymatic Hydrolysis)
Target: Cleavage of Phase II glucuronide conjugates.

Aliquot 1.0 mL of urine.

Add 20 µL Internal Standard.

Add 1.0 mL of Acetate Buffer (pH 5.0) containing 5,000 units of
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-Glucuronidase.

Incubate at 37°C for 90 minutes.

Cool to room temperature. Adjust pH to ~4.0 using dilute Formic Acid if necessary.

Solid Phase Extraction (SPE) Protocol[2]
This protocol uses a 30 mg/1 mL MCX cartridge.

Step Solvent / Action Mechanistic Purpose

1.[1][2][3] Condition 1 mL Methanol
Activates hydrophobic regions

of the sorbent.

2. Equilibrate 1 mL Water (0.1% Formic Acid)
Creates acidic environment for

cation exchange.

3. Load Pre-treated Sample

Analyte binds via cation

exchange (

to

).

4. Wash 1 1 mL 2% Formic Acid (aq)
Removes proteins and polar

interferences.

5. Wash 2 1 mL 100% Methanol

Critical Step: Removes

hydrophobic neutrals/lipids.

Analyte remains bound.

6. Dry Vacuum for 2 mins
Removes excess solvent to

improve elution concentration.

7. Elute
2 x 500 µL 5%

in MeOH

High pH neutralizes the amine;

organic solvent releases it.

8. Post-Process

Evaporate to dryness (

, 40°C). Reconstitute in 100 µL

Mobile Phase.

Concentration step for

sensitivity.
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Visualizing the Mechanism
The following diagram illustrates the "Lock and Key" chemical mechanism utilized in this

protocol.

1. LOAD (pH < 4)

Metaterol (R-NH3+) binds to
Sorbent (-SO3-)

[Ionic Lock]

2. ORGANIC WASH

Interferences (Lipids/Neutrals)
washed away by Methanol.

Metaterol stays locked.

3. ELUTION (pH > 10)

Base (NH4OH) deprotonates Metaterol
(R-NH2). Ionic bond breaks.

Elutes in organic solvent.

Click to download full resolution via product page

Figure 1: The Mixed-Mode Cation Exchange (MCX) mechanism. The analyte is retained by

charge during the organic wash, ensuring high purity.

LC-MS/MS Parameters
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Chromatographic Conditions:

Column: C18 or PFP (Pentafluorophenyl), 2.1 x 50 mm, 1.7 µm. (PFP offers superior

selectivity for phenolic amines).

Mobile Phase A: 0.1% Formic Acid in Water.[4][5]

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: 5% B to 95% B over 4 minutes.

Flow Rate: 0.4 mL/min.

Mass Spectrometry (MRM Transitions):

Ionization: ESI Positive (

).[4]

Metaterol Precursor:

196.1

.

Quantifier Ion:

136.1 (Loss of isopropyl group +

).

Qualifier Ion:

119.1.

Validation & Quality Control
To ensure scientific integrity, the method must meet the following criteria (FDA/EMA

Bioanalytical Guidelines):
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Linearity:

over the range of 0.5 – 100 ng/mL.

Recovery: Absolute recovery should exceed 80% due to the efficiency of the MCX "Lock"

step.

Matrix Effect: Post-extraction spike vs. neat standard should be

. The organic wash step in SPE specifically mitigates phospholipid suppression.

Stability: Processed samples are stable for 24 hours in the autosampler (4°C).

References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 19136, Metaterol. Retrieved from [Link]

Ramos, F., et al. (1999).Solid phase extraction (SPE) for multi-residue analysis of β2-

agonists in bovine urine. Journal of Chromatography B. (Demonstrates MCX efficiency for

this chemical class). Retrieved from [Link]

Agilent Technologies (2016).Plasma Catecholamines by LC/MS/MS. (Protocol for chemically

similar phenolic amines). Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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